Cas no 2166019-07-2 (tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate)
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate
- tert-butyl(1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate
- CID 135392748
- 6-Oxa-2-azabicyclo[3.2.1]octane-2-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester, (1S,5S)-
-
- Inchi: 1S/C11H17NO4/c1-11(2,3)16-10(14)12-5-4-8-9(13)7(12)6-15-8/h7-8H,4-6H2,1-3H3/t7-,8-/m0/s1
- InChI Key: DEYBQTDVOJXRCF-YUMQZZPRSA-N
- SMILES: O1C([H])([H])[C@@]2([H])C([C@]1([H])C([H])([H])C([H])([H])N2C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 320
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8
Experimental Properties
- Density: 1.204±0.06 g/cm3(Predicted)
- Boiling Point: 340.2±37.0 °C(Predicted)
- pka: -1.82±0.20(Predicted)
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-100MG |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 100MG |
¥ 2,692.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-250MG |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 250MG |
¥ 4,303.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-500MG |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 500MG |
¥ 7,167.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-1G |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 1g |
¥ 10,751.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-5G |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 5g |
¥ 32,254.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-100mg |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 100mg |
¥2693.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-250mg |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 250mg |
¥4302.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-500mg |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 500mg |
¥7167.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121164-1g |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 95% | 1g |
¥10751.0 | 2024-04-22 | |
| Ambeed | A389110-1g |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate |
2166019-07-2 | 97% | 1g |
$1599.0 | 2024-04-21 |
tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate
Professional Introduction to Compound with CAS No. 2166019-07-2 and Product Name: Tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate
The compound with the CAS number 2166019-07-2 and the product name tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a tert-butyl group and a specific stereochemical configuration at the 1S and 5S positions further enhances its pharmacological relevance, making it a promising candidate for further research and development.
One of the most striking features of this compound is its bicyclic structure, which consists of an eight-membered ring containing an oxygen atom and an azetidinone moiety. This structural motif is known to exhibit significant binding affinity to various biological targets, including enzymes and receptors involved in critical physiological processes. The stereochemistry of the molecule, particularly the (1S,5S) configuration, plays a crucial role in determining its biological activity by influencing its interactions with target proteins.
Recent studies have highlighted the potential of azabicycloalkanes as scaffolds for the development of novel therapeutic agents. Specifically, compounds with similar structural features have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The tert-butyl group in this molecule not only contributes to its stability but also enhances its solubility, making it more amenable for formulation into pharmaceutical products.
The pharmacokinetic properties of tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate are another area of interest. Preliminary in vitro studies have indicated that this compound exhibits favorable metabolic stability and moderate bioavailability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to elicit a therapeutic response while minimizing side effects.
In addition to its structural and pharmacokinetic attributes, this compound has shown intriguing biological activities in preclinical models. Research has demonstrated that it interacts with several key enzymes involved in disease pathways, such as proteases and kinases. These interactions suggest that tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate could serve as a lead compound for the development of drugs targeting conditions such as cancer, autoimmune diseases, and metabolic disorders.
The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its bicyclic framework and the need for precise stereocontrol during its preparation. Advanced synthetic methodologies have been employed to construct the azabicycloalkane core while maintaining the desired stereochemical integrity at the chiral centers. These synthetic strategies not only highlight the ingenuity of modern chemical research but also pave the way for the efficient production of other structurally related molecules.
As research in this field continues to evolve, compounds like tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate are expected to play a pivotal role in drug discovery initiatives. The integration of computational chemistry tools with experimental techniques has enabled researchers to predict and optimize the biological activity of such molecules more efficiently than ever before. This synergy between computational modeling and synthetic chemistry is likely to accelerate the development pipeline for new therapeutic agents.
The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of azabicycloalkanes make them versatile building blocks for designing molecules with tailored properties. For instance, derivatives of this compound could be explored for their antimicrobial or antifungal properties, contributing to efforts aimed at combating resistant strains of pathogens.
In conclusion, tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique chemical profile, combined with promising preclinical data, positions it as a valuable asset in ongoing drug discovery programs. As research progresses, this compound is likely to inspire further developments in medicinal chemistry and contribute significantly to advancements in human health.
2166019-07-2 (tert-butyl (1S,5S)-8-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)